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Compound of Interest

Compound Name: p-Coumaric acid-d6

Cat. No.: B12394411 Get Quote

Proper disposal of p-Coumaric acid-d6 is critical for maintaining laboratory safety and

ensuring environmental compliance. As a deuterated analog, its chemical hazards are

comparable to those of its non-deuterated counterpart, p-Coumaric acid. Therefore, disposal

procedures should align with the protocols for hazardous chemical waste, focusing on proper

segregation, containment, and professional handling.

Hazard Identification and Safety Data
p-Coumaric acid is classified as a hazardous substance. It is known to cause skin and eye

irritation and may cause respiratory irritation.[1] Suspected of damaging fertility or the unborn

child, it requires careful handling with appropriate personal protective equipment (PPE).
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Hazard
Classification

Code Description Source

Acute Toxicity (Oral) H302 Harmful if swallowed. [1]

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye

irritation.

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.

Immediate Safety and Handling Protocols
Before beginning any disposal-related activities, ensure all safety measures are in place.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use chemically impermeable gloves that have been inspected prior to use.

Body Protection: A lab coat or fire/flame-resistant and impervious clothing is required to

prevent skin contact.

Engineering Controls:

Always handle p-Coumaric acid-d6 in a well-ventilated area, such as a chemical fume

hood, to avoid the formation and inhalation of dust and aerosols.

Step-by-Step Disposal Procedure
Follow this procedure to ensure the safe collection, storage, and disposal of p-Coumaric acid-
d6 waste. All chemical waste must be managed in accordance with local, state, and federal
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regulations.

1. Waste Collection and Containerization:

Segregation: Collect all p-Coumaric acid-d6 waste in a dedicated container. Do not mix it

with other chemical waste streams to avoid unintended reactions and to facilitate proper

disposal.

Container Selection: Use a leak-proof, chemically compatible waste container with a secure,

tight-fitting lid. Plastic containers are often preferred for storing waste materials. The original

product container can be used if it is in good condition.

Solid Waste: For solid p-Coumaric acid-d6, collect the material and place it in the

designated waste container. Use non-sparking tools for this process.

Contaminated Materials: Any items contaminated with p-Coumaric acid-d6, such as gloves,

weighing papers, or absorbent pads used for spills, should also be placed in the hazardous

waste container.

2. Waste Labeling:

Properly label the waste container as soon as the first piece of waste is added.

The label must include the words "Hazardous Waste," the full chemical name ("p-Coumaric
acid-d6"), and a clear indication of the associated hazards (e.g., "Irritant," "Toxic").

If the container holds a mixture, all components must be identified by percent or volume.

3. Waste Storage (Satellite Accumulation Area):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA must be located at or near the point of waste generation and under the control of

laboratory personnel.

Ensure that incompatible wastes are segregated. Store p-Coumaric acid-d6 away from

strong oxidizing agents and alkalis.
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Containers may remain in an SAA for up to one year, provided the accumulation limits

(typically 55 gallons for hazardous waste or 1 quart for acutely toxic waste) are not

exceeded.

4. Arranging for Final Disposal:

Do Not Dispose Down the Drain: Never discharge p-Coumaric acid-d6 or its solutions into

the sewer system.

Contact EHS: When the waste container is full or ready for disposal, contact your institution’s

Environmental Health and Safety (EHS) department or the designated hazardous waste

management service to arrange for pickup.

Final Disposal Method: The ultimate disposal will be handled by licensed professionals,

typically through controlled incineration at a licensed chemical destruction plant.

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of p-Coumaric
acid-d6 from the point of generation to final removal from the laboratory.
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p-Coumaric Acid-d6 Disposal Workflow
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Caption: Workflow for the safe disposal of p-Coumaric acid-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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